Cas no 101645-67-4 (5-Pyrimidinecarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-nitrophenyl)-, 1-methylethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-nitrophenyl)-, 1-methylethyl ester
• CAS No: 101645-67-4
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 4395554
• Update Time: 2025-04-18

5-Pyrimidinecarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-nitrophenyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-nitrophenyl)-, 1-methylethyl ester

• Inchi： 1S/C16H19N3O4/c1-9(2)23-16(20)14-10(3)17-11(4)18-15(14)12-7-5-6-8-13(12)19(21)22/h5-9,15H,1-4H3,(H,17,18)
• InChI Key： IPZHDYWWXKQWLZ-UHFFFAOYSA-N
• SMILES： C1(C)NC(C)=C(C(OC(C)C)=O)C(C2=CC=CC=C2[N+]([O-])=O)N=1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 474.9±45.0 °C(Predicted)
• pka: 8.76±0.60(Predicted)